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Compound of Interest

Compound Name: C.l. Disperse Blue 35

Cat. No.: B083241

Audience: Researchers, scientists, and drug development professionals.

Introduction

C.l. Disperse Blue 35 is an anthraguinone-based dye primarily used for dyeing synthetic fibers
like polyester.[1][2] Its detection and quantification are crucial in various fields, including textile
industry quality control, environmental monitoring of wastewater, and toxicological studies, as
some disperse dyes are known to be potential allergens.[3][4]

This application note provides a detailed protocol for the determination of C.l. Disperse Blue
35 concentration in a solution using UV-Visible spectrophotometry. This method is based on the
Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the
concentration of the analyte and the path length of the light passing through the solution.[5] By
measuring the absorbance of solutions with known concentrations, a calibration curve can be
generated to accurately determine the concentration of an unknown sample.

Physicochemical Properties of C.l. Disperse Blue 35

A summary of the key properties of C.l. Disperse Blue 35 is presented in the table below.
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Property Value Reference
CAS Number 12222-75-2 [3][6][7]
Molecular Formula C20H14N20s5 [2][3][8]
Molecular Weight 362.34 g/mol [21[31[71[8]
Class Anthraquinone Dye [11[6119]
Appearance Blue to dark blue powder [6]

Primary Absorption
~624 nm [2]
Wavelength (Amax)

Note: Technical-grade C.l. Disperse Blue 35 is often a mixture of methylated derivatives of
1,8-diamino-4,5-dihydroxyanthraquinone.[1][2]

Experimental Protocol

This protocol outlines the steps for creating a calibration curve and determining the
concentration of an unknown sample containing C.l. Disperse Blue 35.

3.1. Materials and Equipment

C.l. Disperse Blue 35 standard (analytical grade)

¢ Methanol (HPLC or spectrophotometric grade)[10]

o UV-Vis Spectrophotometer

e Matched quartz or glass cuvettes

» Analytical balance

¢ Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)
o Class A volumetric pipettes

o Beakers and other standard laboratory glassware
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3.2. Logical Relationship of Beer-Lambert Law The principle behind this method is the Beer-
Lambert Law (A = ebc), which establishes a linear relationship between absorbance and
concentration.

Directly Proportional to

AoC Concentration (c)

Absorbance (A) Path Length (b)

Molar Absorptivity (€)

Click to download full resolution via product page

Caption: Logical relationship of variables in the Beer-Lambert Law.

3.3. Experimental Workflow

The overall workflow for the experiment is depicted below.
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1. Weigh C.I. Disperse Blue 35
Standard Accurately

2. Prepare Stock Solution
(e.g., 100 mg/L in Methanol)

3. Perform Serial Dilutions
to Create Standards

4. Determine Amax
(Scan 400-800 nm)

5. Measure Absorbance
of Each Standard at Amax

6. Plot Calibration Curve
(Absorbance vs. Concentration)

7. Prepare Unknown Sample
(Dilute if necessary)

8. Measure Absorbance
of Unknown Sample

9. Calculate Concentration
Using Calibration Curve Equation

Click to download full resolution via product page

Caption: Experimental workflow for spectrophotometric analysis.
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3.4. Detailed Protocol

Step 1: Preparation of Stock Solution (100 mg/L)

o Accurately weigh 10.0 mg of C.l. Disperse Blue 35 standard using an analytical balance.
o Quantitatively transfer the dye to a 100 mL Class A volumetric flask.

e Add approximately 70 mL of methanol and sonicate or swirl until the dye is completely
dissolved.

 Bring the solution to the mark with methanol, cap, and invert several times to ensure
homogeneity.

Step 2: Determination of Maximum Wavelength (Amax)

e Prepare a mid-range dilution from the stock solution (e.g., 5 mg/L).

o Use methanol as the blank to zero the spectrophotometer.

e Scan the absorbance of the diluted dye solution from 400 nm to 800 nm.

« ldentify the wavelength that corresponds to the maximum absorbance peak (Amax). This
should be approximately 624 nm.[2] All subsequent absorbance measurements will be
performed at this wavelength.

Step 3: Preparation of Standard Solutions Prepare a series of standard solutions from the 100
mg/L stock solution via serial dilution. An example set of standards is provided in the table
below.
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Concentration

Standard Vol. of Stock (mL) Final Volume (mL)
(mglL)

1 1.0 1.0 100

2 2.5 2.5 100

3 5.0 5.0 100

4 7.5 7.5 100

5 10.0 10.0 100

Step 4: Generation of Calibration Curve
Set the spectrophotometer to the predetermined Amax.

Calibrate the instrument by measuring the absorbance of the methanol blank and setting it to

zero.
Measure the absorbance of each standard solution, starting from the lowest concentration.
Rinse the cuvette with the next standard solution before measuring.

Record the absorbance values for each concentration.

Step 5: Analysis of an Unknown Sample

If the unknown sample is expected to have a high concentration, dilute it with methanol to
ensure its absorbance falls within the linear range of the calibration curve (typically 0.3 to
2.5).[11]

Measure the absorbance of the unknown sample (or its dilution) at Amax.

Using the linear equation from the calibration curve (y = mx + c¢), calculate the concentration
of the dye in the measured solution.

If the sample was diluted, multiply the calculated concentration by the dilution factor to
determine the concentration in the original sample.
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Data Presentation and Calculations

4.1. Example Calibration Data Plot Absorbance (y-axis) versus Concentration (x-axis). Perform
a linear regression to obtain the equation of the line (y = mx + ¢) and the coefficient of
determination (R2). An R2 value > 0.995 is generally considered acceptable.

Concentration (mg/L) Absorbance (at Amax)
1.0 0.152
2.5 0.378
5.0 0.755
7.5 1.130
10.0 1.510

4.2. Calculation of Unknown Concentration The relationship between absorbance and
concentration is defined by the linear equation from the calibration curve: Absorbance = (m x
Concentration) + ¢

Where:

y is the Absorbance of the unknown.

m is the slope of the calibration curve.

X is the Concentration of the unknown.

c is the y-intercept of the calibration curve.
To find the concentration of the unknown sample: Concentration (x) = (Absorbance (y) - ¢) / m

Example: If the unknown sample has an absorbance of 0.640 and the curve equationisy =
0.150x + 0.002: Concentration = (0.640 - 0.002) / 0.150 = 4.25 mg/L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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